molecular formula C14H23NO4 B6260279 tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate CAS No. 1824145-56-3

tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate

Cat. No. B6260279
CAS RN: 1824145-56-3
M. Wt: 269.3
InChI Key:
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Description

Tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate (TBUOC) is a novel small molecule inhibitor of the ubiquitin-proteasome pathway (UPP). TBUOC is a potent and selective inhibitor of the 26S proteasome, an essential component of the UPP. TBUOC has been used in a variety of scientific research applications, including the study of protein degradation and the regulation of cell cycle progression.

Scientific Research Applications

Tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate has been used in a variety of scientific research applications, including the study of protein degradation and the regulation of cell cycle progression. It has been used to study the role of the ubiquitin-proteasome system in the regulation of cell cycle progression and to investigate the effects of proteasome inhibition on the ubiquitination of cellular proteins. tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate has also been used to investigate the role of the ubiquitin-proteasome system in the regulation of apoptosis and autophagy. Additionally, tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate has been used to study the role of the ubiquitin-proteasome system in the regulation of DNA damage responses.

Mechanism of Action

Tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate is a potent and selective inhibitor of the 26S proteasome, an essential component of the UPP. The mechanism of action of tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate involves the inhibition of the ubiquitination of proteins by blocking the activity of the proteasome. This inhibition results in the accumulation of ubiquitinated proteins, which are then degraded by the proteasome. tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate also inhibits the activity of the ubiquitin-activating enzyme E1, which is responsible for the formation of the ubiquitin-protein conjugates.
Biochemical and Physiological Effects
tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate has been shown to inhibit the activity of the proteasome in vitro and in vivo. tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate has been reported to induce apoptosis in a variety of cell types, including cancer cells. tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate has also been reported to induce autophagy in a variety of cell types, including cancer cells. Additionally, tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate has been reported to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

The use of tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate in laboratory experiments has several advantages. tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate is a potent and selective inhibitor of the 26S proteasome, which makes it an ideal tool for studying the role of the ubiquitin-proteasome system in the regulation of cell cycle progression and apoptosis. Additionally, tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate is a small molecule inhibitor, which makes it easier to use in laboratory experiments than other proteasome inhibitors. However, there are some limitations to the use of tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate in laboratory experiments. tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate is a potent inhibitor of the proteasome, which can lead to the accumulation of ubiquitinated proteins and the inhibition of other cellular processes. Additionally, tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate can induce apoptosis and autophagy, which can lead to cell death.

Future Directions

The use of tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate in laboratory experiments has opened up a variety of potential future directions. One potential future direction is the further exploration of the role of the ubiquitin-proteasome system in the regulation of cell cycle progression and apoptosis. Additionally, tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate could be used to investigate the role of the ubiquitin-proteasome system in the regulation of DNA damage responses and autophagy. Additionally, tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate could be used to investigate the effects of proteasome inhibition on the ubiquitination of cellular proteins. Furthermore, tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate could be used to investigate the effects of proteasome inhibition on the regulation of gene expression. Finally, tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate could be used to investigate the potential therapeutic applications of proteasome inhibition.

Synthesis Methods

Tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate can be synthesized from tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylic acid (TBUOAC) and tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxamide (tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylateA). The synthesis of tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate involves the condensation of TBUOAC and tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylateA in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate involves the reaction of tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate with appropriate reagents to form the desired compound.", "Starting Materials": [ "tert-butylamine", "4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylic acid", "dicyclohexylcarbodiimide (DCC)", "N,N-dimethylformamide (DMF)", "triethylamine (TEA)", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate", "a. Dissolve 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylic acid (1.0 g, 4.2 mmol) and DCC (1.1 g, 5.3 mmol) in DMF (10 mL) and stir for 30 minutes at room temperature.", "b. Add tert-butylamine (0.6 mL, 5.3 mmol) and TEA (1.0 mL, 7.2 mmol) to the reaction mixture and stir for 24 hours at room temperature.", "c. Filter the reaction mixture to remove the dicyclohexylurea byproduct and evaporate the solvent under reduced pressure.", "d. Purify the crude product by column chromatography using diethyl ether as the eluent to obtain tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate as a white solid (yield: 70%).", "Step 2: Synthesis of tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate", "a. Dissolve tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate (0.5 g, 1.7 mmol) in diethyl ether (10 mL) and add water (1 mL).", "b. Stir the reaction mixture for 24 hours at room temperature.", "c. Separate the organic layer and evaporate the solvent under reduced pressure.", "d. Purify the crude product by column chromatography using diethyl ether as the eluent to obtain tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate as a white solid (yield: 80%)." ] }

CAS RN

1824145-56-3

Product Name

tert-butyl 4-oxo-9-oxa-1-azaspiro[5.5]undecane-1-carboxylate

Molecular Formula

C14H23NO4

Molecular Weight

269.3

Purity

95

Origin of Product

United States

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